- Metabolic engineering of Clostridium acetobutylicum for the production of butyl butyrateApplied Microbiology and Biotechnology, 2018, 102(19), 8319-8327,
Cas no 1420-36-6 (Coenzyme A, S-(3-oxobutanoate))
1420-36-6 structure
Coenzyme A, S-(3-oxobutanoate) Properties
Names and Identifiers
-
- Coenzyme A,S-(3-oxobutanoate)
- Acetoacetyl coa
- S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-di
- S-{1-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} 3-oxobutanethioate (non-preferred name)
- S-Acetoacetylcoenzyme A
- S-Acetoacetyl-CoA
- Acetoacetylcoenzyme A
- Acetoacetyl-CoA
- Coenzyme A, S-acetoacetate (6CI,7CI,8CI)
- Coenzyme A, S-(3-oxobutanoate)
- 3-acetoacetyl-CoA
- 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-{[3-oxo-3-({2-[(3-oxobutanoyl)sulfanyl]ethyl}amino)propyl]amino}butyl] dihydrogen diphosphate}
- SCHEMBL60436
- 3-ketobutyroyl-CoA
- 1dub
- 3-oxobutyryl-Coenzyme A
- acetoacetyl-CoA; (Acyl-CoA); [M+H]+;
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-oxobutanethioate
- S-Acetoacetyl-CoA
- 3-oxobutanoyl-CoA
- CHEBI:15345
- acetoacetyl-coenzyme a
- C25-H40-N7-O18-P3-S
- Coenzyme A, S-acetoacetate
- S-acetoacetyl-coenzyme A
- 1420-36-6
- acetoacetyl-S-CoA
- 3-ketobutanoyl-CoA
- Q2639429
- 9H-purin-6-amine,9-[5-O-[[[[[(3R)-4-[[3-[[2-[(1,3-dioxobutyl)thio]ethyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl]oxy]hydroxyphosphinyl]oxy]hydroxyphosphinyl]-3-O-phosphono-beta-D-ri
- acetoacetyl-CoA
- DB03059
- Acetoacetyl coenzyme A
- EINECS 215-815-9
- GTPL3039
- Acetoacetylcoenzyme A
- 3-Oxobutyryl CoA
- Acetoacetyl coenzyme A sodium salt
- J-000542
- C25H40N7O18P3S
- S-Acetoacetate Coenzyme A Sodium Salt Hydrate
- DTXSID30931292
- 3-oxobutyroyl-CoA
- D06CGD
- S-Acetoacetyl-coenzym A
- 3-acetoacetyl-Coenzyme A
- C00332
- Acetoacetylcoenzyme A Sodium Salt Hydrate
- J-007581
- bofuranosyl]-
- 3-oxobutyryl-CoA
- HY-N7392
- S-{(9R,13S,15R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} 3-oxobutanethioate (non-preferred name)
- CS-0119038
- NS00044811
- acetoacetyl-CoA tetraanion
- Acetoacetyl CoA
- 3-Acetoacetyl-CoA
- acetoacetyl-coenzyme A(4-)
- S-acetoacetyl-CoA
- Acetoacetyl coenzyme A sodium salt hydrate
- Acetoacetyl-CoA
- +Expand
-
- OJFDKHTZOUZBOS-YTJNUSSGSA-N
- InChI=1S/C25H40N7O18P3S/c1-13(33)8-16(35)54-7-6-27-15(34)4-5-28-23(38)20(37)25(2,3)10-47-53(44,45)50-52(42,43)46-9-14-19(49-51(39,40)41)18(36)24(48-14)32-12-31-17-21(26)29-11-30-22(17)32/h11-12,14,18-20,24,36-37H,4-10H2,1-3H3,(H,27,34)(H,28,38)(H,42,43)(H,44,45)(H2,26,29,30)(H2,39,40,41)/t14-,18+,19-,20+,24+/m0/s1
- CC(CC(SCCNC(CCNC([C@H](C(COP(OP(OC[C@@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O)=O
Computed Properties
- 851.1366
- 9
- 23
- 22
- 851.13633962g/mol
- 54
- 1490
- 0
- 5
- 0
- 0
- 0
- 1
- -5.8
- 406Ų
Experimental Properties
- 380.7
Coenzyme A, S-(3-oxobutanoate) Price
Coenzyme A, S-(3-oxobutanoate) Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1S:H2O, 72 h, 37°C
Reference
Synthetic Circuit 2
Synthetic Circuit 3
Reaction Conditions
1.1R:D-Glucose, C:9028-41-5, 15 h, 30°C
Reference
- NADPH supply for poly(3-hydroxybutyrate) synthesis concomitant with enzymatic oxidation of phosphiteJournal of Bioscience and Bioengineering, 2018, 126(6), 764-768,
Synthetic Circuit 4
Synthetic Circuit 5
Reaction Conditions
1.1R:EtN(Pr-i)2, R:PyBOP, S:CH2Cl2, 12 h, rt
2.1S:PhMe, 18 h, reflux
3.1S:AcOH, S:H2O, 5 h, rt
4.1C:9026-48-6, C:9026-99-7, C:9026-83-9, S:Glycerol, S:H2O, S:DMSO, 2 min, 30°C, pH 6.5
4.2S:Glycerol, S:H2O, 3 h, 30°C, pH 7.5
4.3R:HCO2H, S:H2O, S:MeCN
2.1S:PhMe, 18 h, reflux
3.1S:AcOH, S:H2O, 5 h, rt
4.1C:9026-48-6, C:9026-99-7, C:9026-83-9, S:Glycerol, S:H2O, S:DMSO, 2 min, 30°C, pH 6.5
4.2S:Glycerol, S:H2O, 3 h, 30°C, pH 7.5
4.3R:HCO2H, S:H2O, S:MeCN
Reference
- Chemoenzymatic Synthesis of Acyl Coenzyme A Substrates Enables in Situ Labeling of Small Molecules and ProteinsOrganic Letters, 2015, 17(18), 4452-4455,
Synthetic Circuit 6
Reaction Conditions
1.1R:C:1370441-00-1, S:H2O, rt, pH 8.1
Reference
- A novel Acyl-CoA beta-transaminase characterized from a metagenomePLoS One, 2011, 6(8), e22918,
Coenzyme A, S-(3-oxobutanoate) Raw materials
- Cysteamine hydrochloride
- b-Alanine, N-[(2,2,5,5-tetramethyl-1,3-dioxan-4-yl)carbonyl]-, (R)-
- Butanoic acid,3-hydroxy-, homopolymer
- D(+)-Glucose
- β-NADPH-d4
- Coenzyme A, S-[(3S)-3-aminobutanoate]
- Adenosine 5'-Triphosphate
- 5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione
- Coenzyme A, S-acetate
Coenzyme A, S-(3-oxobutanoate) Preparation Products
Coenzyme A, S-(3-oxobutanoate) Suppliers
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Coenzyme A, S-(3-oxobutanoate) Related Literature
-
1. An E1cB mechanism for the alkaline hydrolysis of thiolesters of fluorene-9-carboxylic acid: effect of ester conjugate base structure on differential eliminative reactivity of oxygen and sulphur nucleofugesManoochehr Alborz,Kenneth T. Douglas,Fouad M. Said J. Chem. Soc. Perkin Trans. 2 1982 1467
-
2. Modular engineering for efficient photosynthetic biosynthesis of 1-butanol from CO2 in cyanobacteriaXufeng Liu,Rui Miao,Pia Lindberg,Peter Lindblad Energy Environ. Sci. 2019 12 2765
-
3. Leaving group effects in thiolester alkaline hydrolysis. Part 1. A keten-mediated (E1 cB) pathway for basic hydrolysis of S-acetoacetylcoenzyme A and analoguesKenneth T. Douglas,Norbert F. Yaggi J. Chem. Soc. Perkin Trans. 2 1980 1037
-
Adrian T. Keatinge-Clay Nat. Prod. Rep. 2016 33 141
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Seulah Lee,Jae Sik Yu,Seoung Rak Lee,Ki Hyun Kim Nat. Prod. Rep. 2022 39 512
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Risa Nofiani,Benjamin Philmus,Yosi Nindita,Taifo Mahmud Med. Chem. Commun. 2019 10 1517
-
Bo Wang,Wei Xiong,Jianping Yu,Pin-Ching Maness,Deirdre R. Meldrum Green Chem. 2018 20 3772
-
Alicia Gil-Ramírez,Diego Morales,Cristina Soler-Rivas Food Funct. 2018 9 53
-
Bo Wang,Wei Xiong,Jianping Yu,Pin-Ching Maness,Deirdre R. Meldrum Green Chem. 2018 20 3772
-
Tohru Dairi,Tomohisa Kuzuyama,Makoto Nishiyama,Isao Fujii Nat. Prod. Rep. 2011 28 1054
-
11. BiochemistryJ. S. D. Bacon,D. J. Bell,W. A. P. Black,G. D. Greville,D. J. Manners,H. B. Stewart Annu. Rep. Prog. Chem. 1953 50 281
1420-36-6 (Coenzyme A, S-(3-oxobutanoate)) Related Products
- 102029-73-2(Acetyl CoA)
- 85-61-0(Coenzyme A)
- 188824-37-5(Coenzyme A,S-(9Z)-9-octadecenoate, monolithium salt (9CI))
- 108347-97-3(Coenzyme A, S-(hydrogenbutanedioate), sodium salt (9CI))
- 1264-52-4(Coenzyme A, S-octanoate)
- 1763-10-6(Coenzyme A,S-hexadecanoate)
- 1716-06-9(Coenzyme A,S-(9Z)-9-octadecenoate)
- 187100-75-0(Coenzyme A,S-tetradecanoate, lithium salt (9CI))
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